Cas no 1864058-58-1 (tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate)

• Product Name: tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate
• CAS No: 1864058-58-1
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• MDL: MFCD29041382
• CID: 4625198
• PubChem ID: 121552787
• Update Time: 2025-08-04

tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((8-oxa-2-azaspiro[4.5]decan-4-yl)methyl)carbamate
• tert-butyl N-({8-oxa-2-azaspiro[4.5]decan-4-yl}methyl)carbamate
• C77448
• t-Butyl ((8-oxa-2-azaspiro[4.5]decan-4-yl)methyl)carbamate
• tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate

• MDL： MFCD29041382
• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-9-11-8-15-10-14(11)4-6-18-7-5-14/h11,15H,4-10H2,1-3H3,(H,16,17)
• InChI Key： PZLMGEJAUYZYLM-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CNCC2CNC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 1
• Topological Polar Surface Area: 59.6

Additional information on tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate

Introduction to Tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate (CAS No. 1864058-58-1)

Tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate, identified by its CAS number 1864058-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic derivatives, characterized by its unique structural framework, which includes an azaspirane core linked to a carbamate functional group. The presence of a tert-butyl group further enhances its steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate consists of a spirocyclic system formed by the intersection of two heterocyclic rings: an aziridine ring and an epoxide ring. This configuration imparts remarkable rigidity and stability to the molecule, which is often exploited in medicinal chemistry for designing bioactive scaffolds. The carbamate moiety, on the other hand, serves as a versatile pharmacophore, capable of interacting with biological targets through hydrogen bonding and other non-covalent interactions.

In recent years, spirocyclic compounds have emerged as promising candidates in drug discovery due to their unique conformational constraints and enhanced binding affinity. Specifically, azaspiranes, such as the one present in Tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate, have been investigated for their potential applications in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that azaspirane derivatives exhibit inhibitory effects on various kinases and proteases, making them attractive for the development of antineoplastic and anti-inflammatory drugs.

The tert-butyl group in this compound not only contributes to steric hindrance but also enhances metabolic stability, a critical factor in drug design. This feature allows the compound to withstand enzymatic degradation, thereby prolonging its bioavailability and therapeutic efficacy. Additionally, the presence of the carbamate functional group facilitates further derivatization, enabling chemists to tailor the molecule’s properties for specific biological targets.

Recent advancements in computational chemistry have further illuminated the potential of Tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate as a lead compound. Molecular docking studies have revealed its high binding affinity for several protein targets, including those implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. These findings suggest that modifications to this scaffold could yield novel therapeutics capable of mitigating disease progression.

The synthesis of Tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate involves multi-step organic transformations, including spirocyclization reactions and carbamate formation. The use of advanced synthetic methodologies has enabled researchers to optimize yields and purity, ensuring that the compound is suitable for both preclinical and clinical investigations. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the complex spirocyclic framework.

One notable application of this compound is in the development of enzyme inhibitors. For example, researchers have explored its potential as an inhibitor of matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes, including cancer metastasis and tissue remodeling. By targeting these enzymes, Tert-butyl N-(8-oxa-2-azaspiro[4.5]decan-4-ylmethyl)carbamate derivatives could serve as effective antitumor agents.

Another area where this compound has shown promise is in immunomodulation. Studies have indicated that azaspirane derivatives can modulate immune cell function by interacting with intracellular signaling pathways. This capability makes them attractive candidates for developing immunotherapies against autoimmune diseases and infections.

The pharmacokinetic profile of Tert-butyl N-(8-oxa -2 -azaspiro [4 .5 ]dec an - 4 - ylmethyl ) carbamate is also worth mentioning. Due to its stable structure and moderate lipophilicity, it exhibits favorable solubility parameters that enhance oral bioavailability. Furthermore, its resistance to metabolic degradation ensures prolonged circulation time within the body, allowing for sustained therapeutic effects.

In conclusion, Tert-butyl N-( 8 - oxa - 2 - azaspiro [ 4 .5 ] decan - 4 - ylmethyl ) carbamate ( CAS No . 1864058 - 58 - 1 ) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic domains . Its unique structural features , coupled with its favorable pharmacokinetic properties , position it as a valuable scaffold for designing next-generation therapeutics . As research continues to uncover new biological functions of spirocyclic compounds , compounds like this are poised to play an increasingly pivotal role in drug discovery and development .